Cas no 1005299-90-0 (2,4,6-trimethyl-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide)

• Product Name: 2,4,6-trimethyl-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide
• CAS No: 1005299-90-0
• MF: C₂₂H₂₈N₂O₃S
• MW: 400.534324645996
• CID: 5507433
• Update Time: 2025-10-25

2,4,6-trimethyl-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4,6-trimethyl-N-[1-(2-methylpropanoyl)-3,4-dihydro-2H-quinolin-6-yl]benzenesulfonamide
• 2,4,6-trimethyl-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide

• InChI Key： USMYRXDHWPHZBP-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCCN3C(=O)C(C)C)(=O)=O)=C(C)C=C(C)C=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 2,4,6-trimethyl-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide

Compound CAS No. 1005299-90-0: A Comprehensive Overview

The compound with CAS No. 1005299-90-0, known as 2,4,6-trimethyl-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities.

The molecular structure of CAS No. 1005299-90-0 is characterized by a benzene ring substituted with three methyl groups at positions 2, 4, and 6. This substitution pattern imparts stability and enhances the molecule's hydrophobicity. The sulfonamide group attached at position 1 of the benzene ring further contributes to the compound's functional versatility. The N-substituent of the sulfonamide group is a tetrahydroquinoline derivative with a 2-methylpropanoyl substituent at position 1 of the quinoline ring system.

Recent studies have highlighted the potential of CAS No. 1005299-90-0 in the field of drug discovery. Its tetrahydroquinoline moiety is known to exhibit bioactivity in various biological systems, making it a valuable component in the development of new therapeutic agents. The compound's ability to interact with specific biological targets has been explored in preclinical models, demonstrating promising results in areas such as anti-inflammatory and anti-cancer activity.

One of the key advantages of CAS No. 1005299-90-0 lies in its structural flexibility and modularity. The presence of both hydrophobic and hydrophilic groups allows for fine-tuning of its physicochemical properties to suit specific applications. For instance, modifications to the tetrahydroquinoline substituent have been shown to significantly influence the compound's solubility and bioavailability.

From an analytical standpoint, CAS No. 1005299-90-0 has been extensively studied using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided critical insights into its conformational dynamics and stability under various conditions.

In terms of synthesis, CAS No. 1005299-9